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Compound of Interest

Compound Name: Methyl 4-nitrobenzenesulfonate

cat. No.: B1202749

An In-depth Guide to the Nomenclature of Methyl Nosylate

This technical guide provides a comprehensive overview of the IUPAC name and common
synonyms for methyl nosylate, a crucial reagent in organic synthesis. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical research.

Nomenclature and Synonyms

The systematic identification of chemical compounds is fundamental to scientific
communication. Methyl nosylate is a common laboratory name for a derivative of
benzenesulfonic acid. Its formal nomenclature and various synonyms are detailed below.

IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) provides a standardized
system for naming chemical compounds. According to this system, the official name for methyl
nosylate is methyl 4-nitrobenzenesulfonate.[1]

Synonyms

In literature and commercial listings, methyl nosylate is referred to by a variety of names. These
synonyms are often derived from older naming conventions, abbreviations, or variations in
representing the chemical structure. A comprehensive list of these synonyms is provided in the
table below for easy reference and to aid in literature searches and material procurement.[1][2]
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Name Type Name

IUPAC Name methyl 4-nitrobenzenesulfonate

Common Name Methyl nosylate

Synonym Methyl p-nitrobenzenesulfonate

Synonym Methyl p-nitrotosylate[3][4]

Systematic Name Variant Benzenesulfonic acid, 4-nitro-, methyl ester
Systematic Name Variant 4-nitrobenzenesulfonic acid methyl ester[1]
Systematic Name Variant methyl 4-nitrobenzene-1-sulfonate[1]
Abbreviation MNBS[1]

Logical Relationships in Nomenclature

To visually represent the relationship between the official IUPAC name and its various
synonyms, the following diagram illustrates the central role of the systematic name and how the
other common names and abbreviations relate to it.
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Caption: Relationship between the IUPAC name and synonyms of methyl nosylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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